3-({[(4-fluorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid

• IUPAC Name: 3-[(4-fluorophenyl)carbamoylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C15H13FN2O3/c1-9-2-3-10(14(19)20)8-13(9)18-15(21)17-12-6-4-11(16)5-7-12/h2-8H,1H3,(H,19,20)(H2,17,18,21)
• InChI Key: DDRPYZIWDXEGFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol

Description

3-({[(4-fluorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid, also known as FMBA, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of benzoic acid derivatives and has been synthesized using various methods. FMBA has been found to have several biochemical and physiological effects, which makes it an important compound in the field of research.

Mechanism of Action

The mechanism of action of 3-({[(4-fluorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid is not fully understood. However, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been found to inhibit the replication of certain viruses, including hepatitis C virus.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2. This compound has also been found to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, this compound has been found to inhibit the replication of certain viruses, including hepatitis C virus.

Advantages and Limitations for Lab Experiments

3-({[(4-fluorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. This compound is also readily available and can be purchased from various chemical suppliers. However, this compound has some limitations for lab experiments. It has been found to be toxic to certain cell lines, which can limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of 3-({[(4-fluorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid in scientific research. One potential direction is the development of this compound derivatives with improved therapeutic properties. Another potential direction is the use of this compound in combination with other compounds to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

3-({[(4-fluorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid can be synthesized using various methods, including the reaction of 4-methylbenzoic acid with 4-fluoroaniline in the presence of acetic anhydride and pyridine. Another method involves the reaction of 4-methylbenzoic acid with 4-fluoroaniline in the presence of thionyl chloride and dimethylformamide. This compound can also be synthesized using a one-pot reaction of 4-methylbenzoic acid, 4-fluoroaniline, and triphosgene in the presence of triethylamine. The purity of the synthesized this compound can be checked using various techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

3-({[(4-fluorophenyl)amino]carbonyl}amino)-4-methylbenzoic acid has been widely used in scientific research, particularly in the field of medicinal chemistry. It has been found to have several potential therapeutic applications, including as an anti-inflammatory agent, anticancer agent, and antiviral agent. This compound has also been used as a building block for the synthesis of various compounds with potential therapeutic applications.